4-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxybenzoic acid, 95%

• IUPAC Name: 4-[3-(dimethylcarbamoyl)phenyl]-2-methoxybenzoic acid
• InChI: InChI=1S/C17H17NO4/c1-18(2)16(19)13-6-4-5-11(9-13)12-7-8-14(17(20)21)15(10-12)22-3/h4-10H,1-3H3,(H,20,21)
• InChI Key: WIJMXWRNBMWRJG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=CC(=C1)C2=CC(=C(C=C2)C(=O)O)OC
• Molecular Formula: C17H17NO4
• DSSTOX Substance ID: DTXSID20691318
• Molecular Weight: 299.32 g/mol
• CAS RN: 1261914-88-8

Description

4-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxybenzoic acid, or 4-DMABA, is an important organic compound with a wide range of applications in the scientific research field. It is a carboxylic acid derivative of 4-methoxybenzoic acid and is commonly used as a reagent in organic synthesis. 4-DMABA has been studied for its biochemical and physiological effects, and its advantages and limitations for laboratory experiments.

Scientific Research Applications

4-DMABA has been used in a variety of scientific research applications. It is commonly used as a reagent in organic synthesis, and it has been used as a catalyst in the synthesis of heterocyclic compounds. 4-DMABA has also been used as an inhibitor of enzymes such as cytochrome P450 and as an inhibitor of protein tyrosine phosphatases. In addition, 4-DMABA has been used to study the structure and function of proteins, and it has been used to study the regulation of signal transduction pathways.

Mechanism of Action

The mechanism of action of 4-DMABA is not fully understood, but it is believed to involve the inhibition of enzymes such as cytochrome P450 and protein tyrosine phosphatases. 4-DMABA is believed to bind to these enzymes and inhibit their activity, which can lead to changes in the activity of signal transduction pathways. In addition, 4-DMABA may also interact with other proteins and interfere with their function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-DMABA are not fully understood. However, it has been shown to inhibit the activity of enzymes such as cytochrome P450 and protein tyrosine phosphatases, which can lead to changes in the activity of signal transduction pathways. In addition, 4-DMABA has been shown to interact with other proteins and interfere with their function.

Advantages and Limitations for Lab Experiments

4-DMABA has several advantages and limitations for laboratory experiments. One advantage is that it is relatively easy to synthesize and is relatively inexpensive. In addition, 4-DMABA is highly soluble in water and most organic solvents, making it easy to handle in the laboratory. However, 4-DMABA is also highly toxic and should be handled with caution. In addition, the mechanism of action of 4-DMABA is not fully understood, which can make it difficult to predict its effects on biochemical and physiological processes.

Future Directions

There are several potential future directions for the use of 4-DMABA in scientific research. One potential direction is to develop methods to improve the synthesis of 4-DMABA. In addition, further research could be conducted to better understand the mechanism of action of 4-DMABA and its effects on biochemical and physiological processes. Furthermore, further research could be conducted to explore the potential applications of 4-DMABA in drug development and other areas of scientific research.

Synthesis Methods

4-DMABA can be synthesized in a two-step process. The first step involves the reaction of 4-methoxybenzaldehyde and N,N-dimethylaminocarbonyl chloride in aqueous acetic acid to form 4-[3-(N,N-dimethylaminocarbonyl)phenyl]-2-methoxybenzaldehyde. The second step involves the oxidation of 4-[3-(N,N-dimethylaminocarbonyl)phenyl]-2-methoxybenzaldehyde with hydrogen peroxide in acetic acid to form 4-[3-(N,N-dimethylaminocarbonyl)phenyl]-2-methoxybenzoic acid.